Cas no 2097949-91-0 (2-(2-Oxo-4-thioxo-2,3,4,5,6,7-hexahydro-1H-cyclopenta[d]pyrimidin-1-yl)propanamide)

• Product Name: 2-(2-Oxo-4-thioxo-2,3,4,5,6,7-hexahydro-1H-cyclopenta[d]pyrimidin-1-yl)propanamide
• CAS No: 2097949-91-0
• MF: C₁₀H₁₃N₃O₂S
• MW: 239.294120550156
• CID: 5047368
• Update Time: 2025-08-05

2-(2-Oxo-4-thioxo-2,3,4,5,6,7-hexahydro-1H-cyclopenta[d]pyrimidin-1-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-oxo-4-thioxo-2,3,4,5,6,7-hexahydro-1H-cyclopenta[d]pyrimidin-1-yl)propanamide
• 2-(2-oxo-4-sulfanylidene-6,7-dihydro-5H-cyclopenta[d]pyrimidin-1-yl)propanamide
• 2-(2-Oxo-4-thioxo-2,3,4,5,6,7-hexahydro-1H-cyclopenta[d]pyrimidin-1-yl)propanamide

• Inchi： 1S/C10H13N3O2S/c1-5(8(11)14)13-7-4-2-3-6(7)9(16)12-10(13)15/h5H,2-4H2,1H3,(H2,11,14)(H,12,15,16)
• InChI Key： ACDZEYYJEWIMHJ-UHFFFAOYSA-N
• SMILES： S=C1C2CCCC=2N(C(N1)=O)C(C(N)=O)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 416
• XLogP3: -0.2
• Topological Polar Surface Area: 108

Experimental Properties

• Density: 1.4±0.1 g/cm3

2-(2-Oxo-4-thioxo-2,3,4,5,6,7-hexahydro-1H-cyclopenta[d]pyrimidin-1-yl)propanamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(2-Oxo-4-thioxo-2,3,4,5,6,7-hexahydro-1H-cyclopenta[d]pyrimidin-1-yl)propanamide

Introduction to 2-(2-Oxo-4-thioxo-2,3,4,5,6,7-hexahydro-1H-cyclopenta[d]pyrimidin-1-yl)propanamide and Its Significance in Modern Chemical Biology

2-(2-Oxo-4-thioxo-2,3,4,5,6,7-hexahydro-1H-cyclopenta[d]pyrimidin-1-yl)propanamide, identified by its CAS number 2097949-91-0, represents a fascinating compound in the realm of chemical biology. This molecule has garnered attention due to its unique structural framework and potential biological activities. The presence of a hexahydro-1H-cyclopenta[d]pyrimidine core, combined with a thioxo substituent and an amide functional group, positions this compound as a promising candidate for further investigation in drug discovery and therapeutic development.

The structural motif of 2-(2-Oxo-4-thioxo-2,3,4,5,6,7-hexahydro-1H-cyclopenta[d]pyrimidin-1-yl)propanamide is reminiscent of natural nucleoside analogs, which have long been pivotal in the development of antiviral and anticancer agents. The thioxo group introduces a sulfur atom into the ring system, which can modulate electronic properties and interactions with biological targets. This feature is particularly intriguing given the growing interest in sulfur-containing heterocycles as pharmacophores.

In recent years, there has been a surge in research focused on designing novel heterocyclic compounds with enhanced biological activity. The hexahydro-1H-cyclopenta[d]pyrimidine scaffold is known for its ability to mimic the piperazine moiety found in many bioactive molecules. This structural similarity suggests that 2-(2-Oxo-4-thioxo-2,3,4,5,6,7-hexahydro-1H-cyclopenta[d]pyrimidin-1-yl)propanamide may exhibit properties such as receptor binding affinity and metabolic stability that are desirable in drug candidates.

One of the most compelling aspects of this compound is its potential to interact with biological targets through multiple binding modes. The amide group at the terminal position provides a site for hydrogen bonding interactions, while the thioxo substituent can engage in hydrophobic or π-stacking interactions. Such versatility in binding modes is often associated with high-affinity ligands and may contribute to the compound's efficacy as a therapeutic agent.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy. By leveraging molecular docking simulations and quantum mechanical calculations, scientists can gain insights into how 2-(2-Oxo-4-thioxo-2,3,4,5,6,7-hexahydro-1H-cyclopenta[d]pyrimidin-1-yl)propanamide might interact with specific proteins or enzymes. These computational studies have hinted at its potential as an inhibitor of various kinases and other enzymes implicated in diseases such as cancer and inflammation.

The synthesis of this compound presents an interesting challenge due to its complex cyclic structure. Traditional synthetic routes involve multi-step sequences that require careful optimization to ensure high yield and purity. However, recent innovations in synthetic methodologies have made it possible to construct such molecules more efficiently. For instance, transition metal-catalyzed reactions have been employed to form key carbon-carbon bonds within the hexahydro-cyclopenta[d]pyrimidine core.

In terms of biological evaluation, 2-(2-Oxo-4-thioxo-2,3,4,5,6,7-hexahydro-1H-cyclopenta[d]pyrimidin-1-yl)propanamide has shown promise in preliminary assays. Its ability to inhibit certain enzymes has been demonstrated using both in vitro and cell-based models. These early findings are encouraging and warrant further investigation into its potential therapeutic applications.

The development of novel drugs often involves a careful balance between potency and selectivity. It is crucial to ensure that compounds like 2-(2-Oxo-4-thioxo-2,3,4,5,6,7-hexahydro-1H-cyclopenta[d]pyrimidin-1-yl)propanamide do not exhibit off-target effects that could lead to adverse side effects. To address this concern, researchers are employing advanced techniques such as surface plasmon resonance (SPR) and mass spectrometry to characterize their binding interactions with biological targets.

The future prospects for this compound are bright given its unique structural features and potential biological activities. As research continues, more refined synthetic strategies will likely emerge, enabling the production of analogs with enhanced properties. Additionally, collaborations between chemists, biologists, and pharmacologists will be essential in translating these findings into tangible therapeutic benefits for patients worldwide.